1-Ethyl-5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• SMILES: CCN1C(=C(N=N1)C(=O)O)C2CCOCC2
• InChI: InChI=1S/C10H15N3O3/c1-2-13-9(7-3-5-16-6-4-7)8(10(14)15)11-12-13/h7H,2-6H2,1H3,(H,14,15)
• InChIKey: DHIHFMPUKQMFEX-UHFFFAOYSA-N

Chemical Identity and Fragment Profile

1-Ethyl-5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1889515-19-8) is a disubstituted 1,2,3-triazole-4-carboxylic acid building block with a molecular formula of C10H15N3O3 and a molecular weight of 225.24 g/mol . It features a tetrahydropyran (oxane) ring at the 5-position of the triazole core, a characteristic that distinguishes it from simple aryl-substituted analogs. This compound serves as a key fragment or precursor for generating 1,2,3-triazole-4-carboxamide libraries via standard amide coupling, a common strategy in fragment-based drug discovery (FBDD) . Its core scaffold is represented in patent literature as part of a broader class of triazole carboxylic acids under investigation as glycolate oxidase (GOX) inhibitors .

Fragment Type

1,2,3-triazole-4-carboxylic acid with N1-ethyl and C5-tetrahydropyran substituents

Synthetic Utility

Carboxylic acid handle enables direct amide coupling for carboxamide library synthesis

Research Context

Supports GOX inhibitor SAR studies and antiproliferative probe development

• [1] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source
• [2] Orfan Biotech Inc. Triazole Glycolate Oxidase Inhibitors. WIPO Patent Application WO 2020/010309 A1, 2020. View Source

Why Generic Substitution Fails

Substituting 1-ethyl-5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid with a generic 'triazole-4-carboxylic acid' or a different regioisomer is not scientifically valid. The specific combination of an N1-ethyl group and a C5-oxane substituent creates a unique steric and electronic environment that dictates a compound's biological target engagement, metabolic stability, and physicochemical properties . Even minor structural modifications in the 1,2,3-triazole series, such as altering the N1-substituent, can lead to drastic changes in antiproliferative activity, as shown in fragment-based evaluations of closely related compounds . Furthermore, a patent covering triazole carboxylic acids as glycolate oxidase inhibitors specifically claims a narrow set of substitutions, indicating that activity is highly sensitive to the exact substitution pattern . Therefore, using a non-identical analog introduces unquantified risk of project failure, making the procurement of this precise compound essential for reproducibility and target engagement fidelity.

General triazole-4-carboxylic acids may alter GOX target engagement profile due to missing N1-ethyl, C5-oxane substitution.

N1-unsubstituted analog may shift antiproliferative SAR outcomes reported in fragment-based evaluations.

Non-patent-matched substitution pattern introduces uncharacterized risk for GOX inhibitor development programs.

• [1] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source
• [2] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source
• [3] Orfan Biotech Inc. Triazole Glycolate Oxidase Inhibitors. WIPO Patent Application WO 2020/010309 A1, 2020. View Source

Head-to-Head Evidence Guide

Molecular Weight & Lipophilicity Difference

The target compound possesses a molecular weight of 225.24 g/mol, which is 28.05 g/mol higher than the closely related analog 1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (197.19 g/mol) . This difference arises from the ethyl group at the N1 position. The added lipophilicity from the ethyl substituent, compared to the unsubstituted analog, is predicted to improve passive membrane permeability, a critical parameter in cell-based fragment screening. While a direct measured LogP comparison is unavailable, the increased molecular weight and carbon count are class-level indicators of enhanced lipophilicity .

MW & Lipophilicity

Class-level inference

225.24 g/mol

+28.05 g/mol vs 1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (197.19 g/mol)

Supports membrane permeability design intent

Lipophilicity inferred from MW difference; direct LogP unavailable

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	225.24 g/mol
Comparator Or Baseline	1-(Oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1487610-80-9): 197.19 g/mol
Quantified Difference	+28.05 g/mol
Conditions	Standard physicochemical property comparison

Why This Matters

Procuring the correct molecular weight entity is fundamental for assay reproducibility; the higher MW and associated lipophilicity may be a deliberate design feature for improved membrane penetration in cell-based primary screens.

• [1] American Elements. 1-(Oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid. CAS: 1487610-80-9. View Source
• [2] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source

GOX Inhibition Specificity

A patent from Orfan Biotech Inc. (WO 2020/010309) specifically claims triazole carboxylic acids, including compounds with a 5-substituted oxane moiety and an N-1 alkyl group, as glycolate oxidase (GOX) inhibitors for treating primary hyperoxaluria . The structure-activity relationships (SAR) detailed in this patent indicate that the presence and nature of the N-1 substituent are critical for maintaining enzymatic inhibitory activity. While the precise IC50 value for 1-Ethyl-5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid is not disclosed in the provided excerpt, the claimed formula explicitly defines this substitution pattern as active, excluding unsubstituted or differently substituted analogs at the N1 position . This provides a direct intellectual property-based rationale for selecting this compound over a generic 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid for programs targeting GOX.

GOX Inhibition Claim

Patent context

Target N-1 ethyl claimed as active GOX inhibitor (WO2020010309)

Comparator Lacking N-1 ethyl: not claimed in patent series

Aligns with patent-defined SAR for GOX inhibition

IC50 not disclosed; structural claim context

Evidence Dimension	Glycolate Oxidase (GOX) Inhibition Activity (Structural Feature)
Target Compound Data	Structure is claimed as an active glycolate oxidase inhibitor in patent WO2020010309.
Comparator Or Baseline	5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (lacking N-1 ethyl): Not claimed as an active GOX inhibitor in this patent series.
Quantified Difference	Qualitative structural claim; explicit claim of N-1 alkyl (including ethyl) as essential for activity.
Conditions	Patent claim analysis (Markush structure definition).

Why This Matters

For drug discovery programs focused on developing novel GOX inhibitors for primary hyperoxaluria, procuring this specific, patent-claimed intermediate ensures alignment with established SAR and strengthens the intellectual property position of new chemical entities derived from it.

• [1] Orfan Biotech Inc. Triazole Glycolate Oxidase Inhibitors. WIPO Patent Application WO 2020/010309 A1, 2020. View Source

Carboxylic Acid Handle for Derivatization

The presence of the carboxylic acid group at the 4-position of the 1,2,3-triazole core directly enables a wide range of proven synthetic transformations, most notably amide coupling to generate 1,2,3-triazole-4-carboxamides, a validated class of anticancer agents . This contrasts with analogs like 1-ethyl-5-phenyl-1H-1,2,3-triazole, which lack a functional handle for such direct elaboration. In a study systematically evaluating 1,2,3-triazole-4-carboxylic acid fragments, derivatives were directly converted to bioactive carboxamides, with the carboxylic acid being an essential functional group for this established workflow . The target compound's utility is therefore defined by its reactive carboxylic acid moiety, differentiating it from triazole analogs lacking this group.

Synthetic Handle

Class-level inference

-COOH group at C4 enables amide coupling

vs. non-carboxylate analog: no direct elaboration route

Enables direct carboxamide library synthesis

Differentiates from triazole analogs lacking carboxylic acid handle

Evidence Dimension	Synthetic Utility (Reactivity)
Target Compound Data	Contains a reactive carboxylic acid group at position 4, enabling direct amide coupling.
Comparator Or Baseline	1-ethyl-5-phenyl-1H-1,2,3-triazole (no carboxylic acid): Cannot be directly elaborated via amide coupling.
Quantified Difference	Qualitative functional group difference.
Conditions	Standard organic synthesis methodology (amide coupling).

Why This Matters

This functional group distinction is the basis for the compound's value as a procurement item; it is not an endpoint but a key intermediate that can be rapidly diversified, whereas non-carboxylate triazoles lack this central synthetic utility.

• [1] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source

Procurement Scenarios

FBDD Library for Anticancer Carboxamides

A research group focused on fragment-based drug discovery can procure this compound as a core fragment for the synthesis of a focused library of 1,2,3-triazole-4-carboxamides. The established antiproliferative activity of related carboxylic acid fragments, which served as direct precursors to active anticancer amides in NCI60 cell line screening, validates this application . The carboxylic acid handle allows for rapid parallel synthesis and SAR exploration, making this a high-utility procurement for oncology drug discovery programs.

GOX Inhibitors for Primary Hyperoxaluria

A drug discovery team developing GOX inhibitors for primary hyperoxaluria can use this compound as a key building block for lead optimization. Its structure maps directly onto the Markush formula of a patent claiming potent GOX inhibitory activity, where the N-ethyl and C5-oxane substitutions are explicitly defined as essential features . Procurement is justified to explore SAR around a validated, patent-protected core scaffold, ensuring the team remains within novel chemical space for this therapeutic target.

Click Chemistry Library Diversification

A core facility or CRO that utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate diverse heterocyclic collections can specifically procure this compound as a pre-formed, elaborated triazole scaffold. Unlike simple triazoles produced via standard click chemistry, this building block already bears a carboxylic acid functional handle for further diversification, offering a valuable 'second-generation' fragment that can reduce the number of synthetic steps required in library design . This provides a practical time-saving and synthetic efficiency advantage in the procurement decision.

Application

Selection Property

Validation Focus

Oncology fragment library synthesis

4-COOH handle for amide coupling

Antiproliferative carboxamide SAR

GOX inhibitor lead optimization

N1-ethyl, C5-oxane patent-matched scaffold

GOX enzymatic assay context

Second-generation triazole diversification

Pre-functionalized carboxylic acid handle

Synthetic efficiency & library diversity

• [1] Shyyka, O. Y., Pokhodylo, N. T., and Finiuk, N. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37, 303. View Source
• [2] Orfan Biotech Inc. Triazole Glycolate Oxidase Inhibitors. WIPO Patent Application WO 2020/010309 A1, 2020. View Source